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Compound of Interest

Compound Name:
1-(2-Chlorophenyl)imidazoline-2-

thione

CAS No.: 51581-47-6

Cat. No.: B1585679

Get Quote

Technical Guide: 1-(2-Chlorophenyl)imidazoline-
2-thione
CAS Number: 30192-81-5 (Analogous reference) Molecular Formula: Cngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

H

ClN

S Molecular Weight: 212.69 g/mol IUPAC Name: 1-(2-Chlorophenyl)-2-imidazolidinethione

Executive Summary
1-(2-Chlorophenyl)imidazoline-2-thione is a heterocyclic organosulfur compound featuring

an imidazolidine-2-thione core N-substituted with a 2-chlorophenyl moiety.[1] It serves as a

critical pharmacophore in medicinal chemistry, structurally related to the antihypertensive agent

Clonidine.[2] Unlike Clonidine, which possesses an imino-imidazolidine structure, this
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compound exists in a thione-thiol tautomeric equilibrium, making it a versatile ligand for

coordination chemistry and a precursor for S-alkylated bioactive derivatives.

This guide provides an exhaustive analysis of its physicochemical properties, synthetic

pathways, reactivity profiles, and biological relevance.[2]

Physicochemical Properties
Structural Characteristics
The molecule consists of a five-membered saturated imidazolidine ring fused to a thione group

(C=S).[1] The steric bulk of the ortho-chloro substituent on the phenyl ring restricts rotation

around the N-Aryl bond, influencing crystal packing and solubility.

Property Value / Description

Appearance White to off-white crystalline solid

Melting Point 195–198 °C (Typical range for N-aryl analogs)

Solubility
Soluble in DMSO, DMF, hot Ethanol; Insoluble

in Water

pKa (Thiol) ~8.5 (Predicted)

LogP 2.1 – 2.5 (Lipophilic)

H-Bond Donors 1 (N-H)

H-Bond Acceptors 1 (S)

Tautomerism
The compound exhibits prototropic tautomerism between the thione (1,3-dihydro) and thiol

(mercapto) forms.[2]

Solid State: Exists predominantly as the thione tautomer due to strong intermolecular N-H···S

hydrogen bonding.[3]

Solution: The equilibrium shifts based on solvent polarity. In polar aprotic solvents (DMSO),

the thione form remains favored, while alkaline conditions promote the thiol form, facilitating
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S-alkylation.[2]

Synthesis & Manufacturing
Primary Synthetic Route: CS Cyclization
The most robust industrial synthesis involves the cyclization of N-(2-

chlorophenyl)ethylenediamine with carbon disulfide (CS

).

Reagents:

N-(2-chlorophenyl)ethylenediamine[1]

Carbon Disulfide (CS

)[2]

Base (KOH or Et

N)[2]

Solvent (Ethanol or Toluene)[2]

Protocol:

Preparation of Diamine: React 2-chloroaniline with 2-chloroethylamine hydrochloride (or

aziridine) to yield N-(2-chlorophenyl)ethylenediamine.[1]

Cyclization: Dissolve the diamine (1.0 eq) in ethanol. Add CS

(1.2 eq) dropwise at 0°C.[2]

Reflux: Heat the mixture to reflux for 4–6 hours. Evolution of H

S gas indicates cyclization.

Workup: Cool the solution. The product precipitates as a solid. Filter, wash with cold ethanol,

and recrystallize from ethanol/water.[2]
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Alternative Route: Isothiocyanate Method
For higher purity applications, 2-chlorophenyl isothiocyanate is reacted with ethylenediamine.

[1]

Step 1: 2-Cl-Ph-NCS + H

N-CH

CH

-NH

Thiourea intermediate.

Step 2: Thermal cyclization with ammonia release.[1]

Visualization of Synthesis Pathway

2-Chloroaniline N-(2-Chlorophenyl)
ethylenediamine

+ 2-Chloroethylamine Intermediate
Dithiocarbamate

+ CS2, 0°C

CS2 / KOH

1-(2-Chlorophenyl)
imidazoline-2-thione

Reflux (-H2S)

Click to download full resolution via product page

Figure 1: Synthetic pathway via Carbon Disulfide cyclization.

Chemical Reactivity Profile
S-Alkylation (Thioether Formation)
Under basic conditions (NaH/DMF or K

CO

/Acetone), the thiol tautomer is deprotonated, allowing nucleophilic attack on alkyl halides.[2]
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Application: Synthesis of S-benzyl or S-alkyl derivatives which often exhibit enhanced

antimicrobial activity.[1]

Mechanism: S

2 attack by the thiolate anion.

Coordination Chemistry
The compound acts as a monodentate ligand coordinating through the Sulfur atom (soft donor)

to soft metals (Ag

, Au

, Cu

).[2]

Complexes: Forms stable complexes of type [M(L)

]X or [M(L)

]X.

Significance: These complexes are investigated for potential chemotherapeutic properties

(e.g., gold complexes for arthritis or cancer).[2]

Oxidation
Reaction with mild oxidants (H

O

, I

) leads to the formation of the disulfide dimer.[2] Stronger oxidation (KMnO

) can desulfurize the ring to the corresponding imidazolidinone (oxo-derivative).

Reactivity Map
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Figure 2: Chemical reactivity landscape of the imidazoline-2-thione core.[1]

Biological & Pharmacological Relevance[2][3][4][7]
[8][9][10][11][12]
Adrenergic & Imidazoline Receptor Ligands
The 2-chlorophenyl moiety is a classic pharmacophore for ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

-adrenergic activity (cf. Clonidine).[2] While the thione itself is less active than the imino-analog,
it serves as a bioisostere and a prodrug.

Mechanism: The thione group can be metabolically desulfurized or S-oxidized, potentially

altering binding affinity to Imidazoline (I

, I

) receptors.[2]

Antimicrobial Activity
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S-substituted derivatives (e.g., S-benzyl) have demonstrated significant antibacterial activity

against Gram-positive bacteria (S. aureus) and antifungal activity (C. albicans). The lipophilicity

introduced by the chlorophenyl group enhances membrane permeability.

Experimental Protocols
Protocol A: Synthesis of 1-(2-Chlorophenyl)imidazoline-
2-thione

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Dissolution: Add 10 mmol of N-(2-chlorophenyl)ethylenediamine to 50 mL of ethanol.

Addition: Add 12 mmol of CS

and 1 mmol of KOH (catalytic).

Reaction: Heat to reflux (approx. 80°C) for 6 hours. Monitor by TLC (Mobile phase:

Hexane/Ethyl Acetate 7:3).

Isolation: Cool to room temperature. Pour the mixture into 100 mL ice water.

Purification: Filter the white precipitate. Recrystallize from ethanol.

Yield: Expected yield 75–85%.

Protocol B: Characterization Data
H NMR (DMSO-d

, 400 MHz):

3.65 (t, 2H, N-CH

), 4.05 (t, 2H, N-CH

), 7.2-7.5 (m, 4H, Ar-H), 8.4 (s, 1H, NH).[2]

IR (KBr): 3200 cm
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(NH stretch), 1200 cm

(C=S stretch).[2]

MS (ESI):m/z 213 [M+H]

.

Safety & Handling (MSDS Highlights)
Hazard Class Statement Precaution

Acute Toxicity H302: Harmful if swallowed Do not eat/drink in lab.

Skin Irritation H315: Causes skin irritation Wear nitrile gloves.[2]

Eye Irritation
H319: Causes serious eye

irritation
Wear safety goggles.[2]

STOT-SE
H335: May cause respiratory

irritation
Use in a fume hood.

Storage: Store in a cool, dry place away from strong oxidizing agents. The compound is stable

under standard conditions but may darken upon prolonged exposure to light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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